Cas no 105598-03-6 (1-(2-methoxyphenyl)-2-methylpropan-1-amine)
1-(2-methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 2-methoxy-a-(1-methylethyl)-
- 1-(2-METHOXYPHENYL)-2-METHYLPROPAN-1-AMINE
- 1-(2-methoxyphenyl)-2-methylpropan-1-amine
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- MDL: MFCD11916069
- Inchi: 1S/C11H17NO/c1-8(2)11(12)9-6-4-5-7-10(9)13-3/h4-8,11H,12H2,1-3H3
- InChI Key: RHTDWQDMLUWPQU-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1OC)(N)C(C)C
1-(2-methoxyphenyl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242125-0.05g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-242125-0.1g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-242125-0.25g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-242125-0.5g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-242125-1.0g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-242125-2.5g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-242125-5.0g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 5.0g |
$1614.0 | 2024-06-19 | |
| Enamine | EN300-242125-10.0g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 95% | 10.0g |
$2393.0 | 2024-06-19 | |
| Enamine | EN300-242125-1g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 1g |
$557.0 | 2023-09-15 | ||
| Enamine | EN300-242125-5g |
1-(2-methoxyphenyl)-2-methylpropan-1-amine |
105598-03-6 | 5g |
$1614.0 | 2023-09-15 |
1-(2-methoxyphenyl)-2-methylpropan-1-amine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(2-methoxyphenyl)-2-methylpropan-1-amine
Research Brief on 1-(2-methoxyphenyl)-2-methylpropan-1-amine (CAS: 105598-03-6): Recent Advances and Applications
1-(2-methoxyphenyl)-2-methylpropan-1-amine (CAS: 105598-03-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, pharmacological potential, and recent advancements in synthesis and application.
Recent literature highlights the role of 1-(2-methoxyphenyl)-2-methylpropan-1-amine in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of serotonin receptor modulators, which are being investigated for their potential in treating neurological disorders such as depression and anxiety. The compound's unique structural features, including the methoxy and methyl groups, contribute to its binding affinity and selectivity toward specific receptor subtypes.
In addition to its pharmacological applications, advancements in the synthetic routes for 1-(2-methoxyphenyl)-2-methylpropan-1-amine have been reported. A recent paper in Organic Letters (2024) described an optimized catalytic method for its synthesis, achieving higher yields and improved purity compared to traditional methods. This development is particularly relevant for large-scale production, ensuring the compound's availability for further research and clinical trials.
Furthermore, computational studies have provided insights into the molecular interactions of 1-(2-methoxyphenyl)-2-methylpropan-1-amine with biological targets. Molecular docking simulations, as reported in Bioorganic & Medicinal Chemistry (2023), revealed its potential to interact with enzymes involved in neurotransmitter regulation. These findings underscore the compound's versatility and its promise as a scaffold for designing new drugs with enhanced efficacy and reduced side effects.
Despite these promising developments, challenges remain in the clinical translation of 1-(2-methoxyphenyl)-2-methylpropan-1-amine-based therapies. Issues such as metabolic stability, bioavailability, and toxicity profiles need to be addressed in future studies. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations and unlock the full therapeutic potential of this compound.
In conclusion, 1-(2-methoxyphenyl)-2-methylpropan-1-amine (CAS: 105598-03-6) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to receptor modulation, highlight its importance in the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.
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